Cas no 92109-03-0 (4-(azepan-1-yl)-3-nitrobenzoic acid)

• Product name: 4-(azepan-1-yl)-3-nitrobenzoic acid
• CAS No: 92109-03-0
• MF: C₁₃H₁₆N₂O₄
• MW: 264.27714
• MDL: MFCD02112882
• CID: 812364
• PubChem ID: 2943059

4-(azepan-1-yl)-3-nitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,4-(hexahydro-1H-azepin-1-yl)-3-nitro-
• 3-NITRO-4-(HEXAMETHYLENEIMIN-1-YL)BENZOIC ACID
• 4-(azepan-1-yl)-3-nitrobenzoic acid
• NLOLIKPXLGXANL-UHFFFAOYSA-N
• AKOS000114500
• 92109-03-0
• FT-0678147
• DTXSID80387927
• 4-(azepan-1-yl)-3-nitrobenzoicacid
• SR-01000575322
• 4-Azepan-1-yl-3-nitro-benzoic acid
• 4-azepan-1-yl-3-nitrobenzoic acid
• SCHEMBL2773181
• SR-01000575322-1
• MFCD02112882
• Oprea1_543044
• Z55982395
• EN300-00038

• MDL： MFCD02112882
• Inchi： InChI=1S/C13H16N2O4/c16-13(17)10-5-6-11(12(9-10)15(18)19)14-7-3-1-2-4-8-14/h5-6,9H,1-4,7-8H2,(H,16,17)
• InChI Key： NLOLIKPXLGXANL-UHFFFAOYSA-N
• SMILES： C1CCCN(CC1)C2=C(C=C(C=C2)C(=O)O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 264.11100700g/mol
• Monoisotopic Mass: 264.11100700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 86.4Ų
• XLogP3: 2.6

4-(azepan-1-yl)-3-nitrobenzoic acid Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Nitrobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzoic acids and derivatives